Cas no 76982-31-5 (5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole)

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole is a heterocyclic compound featuring a pyrazole core substituted with amino, cyano, methyl, and 4-nitrophenyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and dyes. The presence of both electron-donating (amino) and electron-withdrawing (cyano, nitro) groups enhances its versatility in nucleophilic and electrophilic reactions. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise applications in research and industrial processes. The compound’s structural motifs are also of interest in medicinal chemistry for potential bioactivity, particularly in kinase inhibition and antimicrobial studies.
5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole structure
76982-31-5 structure
Product Name:5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole
CAS No:76982-31-5
MF:C11H9N5O2
MW:243.221461057663
MDL:MFCD10699682
CID:536944
PubChem ID:12666201
Update Time:2025-05-28

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-3-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(4-nitrophenyl)-
    • 5-amino-3-methyl-1-(4-nitrophenyl)pyrazole-4-carbonitrile
    • 5-AMINO-4-CYANO-3-METHYL-1-(4-NITROPHENYL)PYRAZOLE
    • 76982-31-5
    • MFCD10699682
    • AKOS015854707
    • BS-23324
    • BDA98231
    • A865378
    • CS-0211141
    • DTXSID80506191
    • 5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole
    • MDL： MFCD10699682
    • Inchi： 1S/C11H9N5O2/c1-7-10(6-12)11(13)15(14-7)8-2-4-9(5-3-8)16(17)18/h2-5H,13H2,1H3
    • InChI Key： NDJSYGYGKQJEOC-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=C(C#N)C(C)=N1)N)=O

Computed Properties

  • Exact Mass: 243.07600
  • Monoisotopic Mass: 243.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 113.45000
  • LogP: 2.64718

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Pricemore >>

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abcr
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5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Production Method

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Related Literature

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